Cas no 129644-71-9 (3,5-Dimethyl-4-(trifluoromethylthio)phenol)
129644-71-9 structure
Product Name:3,5-Dimethyl-4-(trifluoromethylthio)phenol
CAS No:129644-71-9
MF:C9H9F3OS
MW:222.227371931076
CID:5001415
Update Time:2023-08-25
3,5-Dimethyl-4-(trifluoromethylthio)phenol Chemical and Physical Properties
Names and Identifiers
-
- 3,5-Dimethyl-4-(trifluoromethylthio)phenol
-
- Inchi： 1S/C9H9F3OS/c1-5-3-7(13)4-6(2)8(5)14-9(10,11)12/h3-4,13H,1-2H3
- InChI Key： OQSTYHWVYOLRBR-UHFFFAOYSA-N
- SMILES： S(C(F)(F)F)C1C(C)=CC(=CC=1C)O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 183
- XLogP3: 4
- Topological Polar Surface Area: 45.5
3,5-Dimethyl-4-(trifluoromethylthio)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010014495-250mg |
3,5-Dimethyl-4-(trifluoromethylthio)phenol |
129644-71-9 | 97% | 250mg |
484.80 USD | 2021-07-05 | |
| Alichem | A010014495-500mg |
3,5-Dimethyl-4-(trifluoromethylthio)phenol |
129644-71-9 | 97% | 500mg |
782.40 USD | 2021-07-05 | |
| Alichem | A010014495-1g |
3,5-Dimethyl-4-(trifluoromethylthio)phenol |
129644-71-9 | 97% | 1g |
1,564.50 USD | 2021-07-05 |
3,5-Dimethyl-4-(trifluoromethylthio)phenol Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
-
5. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
129644-71-9 (3,5-Dimethyl-4-(trifluoromethylthio)phenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier
CN Supplier
Reagent
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier
CN Supplier
Bulk
